Cas no 927822-18-2 (Pre-Vitamin D3 Decanoate (>80%))

• Product Name: Pre-Vitamin D3 Decanoate (>80%)
• CAS No: 927822-18-2
• MF: C₃₇H₆₂O₂
• MW: 538.886991977692
• CID: 5044175
• Update Time: 2025-05-20

Pre-Vitamin D3 Decanoate (>80%) Chemical and Physical Properties

Names and Identifiers

• Decanoic acid, (1S)-3-[(1Z)-2-[(1R,3aR,7aR)-1-[(1R)-1,5-dimethylhexyl]-2,3,3a,6,7,7a-hexahydro-7a-methyl-1H-inden-4-yl]ethenyl]-4-methyl-3-cyclohexen-1-yl ester
• Pre-Vitamin D3 Decanoate (>80%)

• Inchi： 1S/C37H62O2/c1-7-8-9-10-11-12-13-19-36(38)39-33-23-20-29(4)32(27-33)22-21-31-18-15-26-37(6)34(24-25-35(31)37)30(5)17-14-16-28(2)3/h18,21-22,28,30,33-35H,7-17,19-20,23-27H2,1-6H3/b22-21-/t30-,33+,34-,35+,37-/m1/s1
• InChI Key： SHPULLBPHHLKCG-BUJACLEBSA-N
• SMILES： C(O[C@H]1CCC(C)=C(/C=C\C2=CCC[C@@]3(C)[C@@]2([H])CC[C@@H]3[C@H](C)CCCC(C)C)C1)(=O)CCCCCCCCC

Additional information on Pre-Vitamin D3 Decanoate (>80%)

Pre-Vitamin D3 Decanoate (>80%) and Its Significance in Modern Research

Pre-Vitamin D3 Decanoate (>80%) is a highly specialized compound with significant applications in the field of chemical biomedicine. This compound, identified by the CAS number 927822-18-2, is a derivative of Vitamin D3, which plays a crucial role in various physiological processes. The use of decanoate as a substituent enhances the stability and bioavailability of the compound, making it an attractive candidate for both research and therapeutic applications.

The Pre-Vitamin D3 Decanoate (>80%) formulation is particularly notable for its high purity, which exceeds 80%. This purity level ensures that the compound is free from impurities that could potentially interfere with experimental results or clinical efficacy. In the context of Vitamin D3 research, purity is paramount, as even minor contaminants can significantly alter the biological activity of the molecule.

Vitamin D3, also known as cholecalciferol, is essential for maintaining bone health, immune function, and metabolic processes. The conversion of Vitamin D3 to its active form, calcitriol, involves a series of enzymatic reactions that are critical for its physiological effects. Pre-Vitamin D3 Decanoate (>80%) serves as an intermediate in this process, facilitating the synthesis of active Vitamin D metabolites.

Recent studies have highlighted the importance of Pre-Vitamin D3 Decanoate (>80%) in addressing Vitamin D deficiency. Deficiency in Vitamin D is a widespread issue globally, contributing to conditions such as rickets in children and osteomalacia in adults. The high bioavailability of decanoate derivatives ensures that therapeutic doses are effectively absorbed and utilized by the body.

The CAS number 927822-18-2 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and regulatory filings. This standardized identification system ensures consistency across different laboratories and research institutions, enabling researchers to share data and methodologies with confidence.

In addition to its therapeutic potential, Pre-Vitamin D3 Decanoate (>80%) has been explored for its role in modulating immune responses. Emerging research suggests that Vitamin D metabolites can influence the activity of immune cells, potentially making them valuable in the development of immunomodulatory therapies. These findings are particularly relevant in the context of chronic inflammatory diseases and autoimmune disorders.

The use of decanoate derivatives has also been investigated in the field of nutraceuticals. The enhanced stability provided by the decanoate group allows for longer shelf life and improved formulation flexibility. This makes Pre-Vitamin D3 Decanoate (>80%) an attractive option for inclusion in dietary supplements and fortified foods.

From a chemical perspective, the synthesis of Pre-Vitamin D3 Decanoate (>80%) involves sophisticated organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been developed to maximize yield and purity while minimizing byproduct formation. These advancements have made it possible to produce high-quality Pre-Vitamin D3 Decanoate (>80%) on an industrial scale.

The application of Pre-Vitamin D3 Decanoate (>80%) extends beyond human health into veterinary medicine. Animal studies have demonstrated that Vitamin D metabolites can influence bone health, immune function, and reproductive processes in various species. This has led to its use in animal feed formulations and therapeutic interventions.

Regulatory considerations are also important when working with compounds like Pre-Vitamin D3 Decanoate (>80%). Regulatory agencies require rigorous testing to ensure safety and efficacy before approval for human or animal use. The high purity and well-characterized properties of this compound facilitate compliance with these regulatory standards.

Future research directions may explore novel applications of Pre-Vitamin D3 Decanoate (>80%), particularly in personalized medicine. By understanding individual variations in Vitamin D metabolism, researchers can develop targeted therapies that optimize treatment outcomes. The high purity and stability of this compound make it an ideal candidate for such personalized approaches.

In conclusion, Pre-Vitamin D3 Decanoate (>80%), identified by the CAS number 927822-18-2, is a versatile compound with significant implications for both research and therapeutic applications. Its high purity, stability, and bioavailability make it an invaluable tool in addressing Vitamin D deficiency and modulating immune responses. As research continues to uncover new applications for this compound, its importance in modern biomedicine is likely to grow further.